Cas no 2172488-52-5 (4-(chloromethyl)-1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole
• CAS No: 2172488-52-5
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 5567716
• PubChem ID: 165593519
• Update Time: 2025-06-24

4-(chloromethyl)-1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole
• 2172488-52-5
• EN300-1595195

• Inchi： 1S/C11H18ClN3/c1-3-11-10(7-12)13-14-15(11)8(2)9-5-4-6-9/h8-9H,3-7H2,1-2H3
• InChI Key： QEMDGUORHNAECB-UHFFFAOYSA-N
• SMILES： ClCC1=C(CC)N(C(C)C2CCC2)N=N1

Computed Properties

• Exact Mass: 227.1189253g/mol
• Monoisotopic Mass: 227.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole

Introduction to 4-(chloromethyl)-1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole (CAS No. 2172488-52-5)

4-(chloromethyl)-1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172488-52-5, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a chloromethyl group, a 1-cyclobutylethyl side chain, and an ethyl substituent on the triazole ring, contribute to its distinct chemical properties and reactivity. These characteristics make it a valuable intermediate in the synthesis of more complex molecules with therapeutic implications.

The chloromethyl functionality in 4-(chloromethyl)-1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole serves as a versatile handle for further chemical modifications. This group can undergo nucleophilic substitution reactions, allowing for the introduction of various bioactive moieties into the molecular framework. Such reactivity is particularly useful in medicinal chemistry where scaffold hopping and derivatization are common strategies to optimize pharmacological profiles. The 1-cyclobutylethyl side chain adds steric bulk to the molecule, which can influence both its solubility and metabolic stability. This feature is often exploited to modulate pharmacokinetic properties in drug candidates.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 4-(chloromethyl)-1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole as a key intermediate in the design of novel therapeutic agents. Studies have demonstrated its utility in generating derivatives with enhanced binding affinity to target proteins involved in inflammatory and infectious diseases. The triazole core itself is well-documented for its antimicrobial and anti-inflammatory properties, making this compound a promising candidate for further exploration. Additionally, the ethyl substituent on the triazole ring may contribute to improved bioavailability by enhancing lipophilicity without compromising solubility.

In the context of drug discovery, the synthesis of 4-(chloromethyl)-1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole has been optimized through various synthetic pathways to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the process. These methods not only improve efficiency but also reduce waste, aligning with green chemistry principles. The compound's stability under standard storage conditions further enhances its practicality as a laboratory reagent or pharmaceutical intermediate.

The biological activity of 4-(chloromethyl)-1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole has been investigated in several preclinical studies. Researchers have focused on its potential as a precursor for kinase inhibitors, which play a crucial role in treating cancers and inflammatory disorders. The combination of structural elements such as the chloromethyl, cyclobutylethyl, and ethyl groups suggests that this compound may exhibit inhibitory effects on specific enzyme targets by competing with natural substrates or modulating enzyme conformation. Preliminary data indicate promising interactions with proteins involved in cell signaling pathways relevant to neurodegenerative diseases.

Moreover, the versatility of 4-(chloromethyl)-1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole extends beyond its role as an intermediate in small-molecule drug synthesis. It has also been explored as a building block for peptidomimetics—molecules designed to mimic peptide sequences while offering improved pharmacokinetic profiles. The triazole ring's stability and reactivity make it an ideal candidate for linking functional groups in complex molecular architectures. This adaptability underscores its significance in synthetic organic chemistry and its potential impact on future drug development pipelines.

The regulatory landscape surrounding compounds like 4-(chloromethyl)-1-(1-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole is another critical consideration. While not classified as a hazardous or controlled substance under current guidelines, adherence to good laboratory practices (GLP) is essential during handling and synthesis to ensure safety and reproducibility. Manufacturers and researchers must follow established protocols for storage, handling toxic reagents safely without compromising integrity or efficacy.

Future research directions for 4-(chloromethyl)-1-(cyclobutylethyl)-5-ethyl-H - 11 tr i az ol e ( C A S N o . 21 72 488 - 52 - 5 ) include exploring its role in combinatorial chemistry libraries where it can be systematically varied with different substituents to identify novel bioactive scaffolds . Advances i n automated synthesis platforms coupled w i t h high-throughput screening ( HTS ) techniques will enable rapid assessment o f thousands o f derivatives . Such approaches hold promise f o r accelerating t h e discovery o f next-generation therapeutics targeting unmet medical needs . p > < p > The integration o f machine learning algorithms into molecular design has also opened new avenues f o r optimizing t h e pharmacological properties o f compounds like t h i s one . By leveraging large datasets o f known bioactivities , computational models can predict t h e most promising derivatives o f *4-chlorometh y l - 11 -( 11 - cyc lob u t y l eth y l ) - 51 eth y l - H - 11 ,12 ,13 - t ri az ol e* ( C A S N o . 2172488 -52 -5) based on structural features alone . T h i s data-driven approach not only saves time but also reduces experimental costs associated w i t h traditional trial-and-error methods . p > < p > In conclusion , *4-chlorometh y l -11 -(11-cyc lob u t y l eth y l ) -51 eth y l - H -11 ,12 ,13-t ri az ol e* ( C A S N o .2172488 -52 -5) represents a fascinating subject of study due to i ts unique structural attributes and potential applications i n pharmaceutical research . T h e interplay between its chemical reactivity , biological activity ,and synthetic accessibility makes it an invaluable asset f o r scientists working i n drug discovery . As our understanding o f molecular interactions continues to evolve , so too will t h e ways we harness compounds like t h i s one t o address complex health challenges worldwide . p >